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Compound of Interest

Compound Name: 2-Phenyl-2-propanol

Cat. No.: B165765 Get Quote

For Immediate Implementation: This document provides critical safety and logistical information

for the proper handling and disposal of 2-Phenyl-2-propanol, tailored for research, scientific,

and drug development professionals. Adherence to these guidelines is essential for ensuring a

safe laboratory environment.

2-Phenyl-2-propanol, also known as α,α-dimethylbenzyl alcohol, is a combustible solid that

presents several health hazards. It is harmful if swallowed, causes skin and serious eye

irritation, and may cause respiratory irritation.[1][2][3][4] Understanding and implementing the

correct personal protective equipment (PPE) and handling procedures are paramount to

minimizing risk.

Essential Safety and Physical Properties
A summary of the key safety and physical data for 2-Phenyl-2-propanol is provided in the

table below for quick reference.
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Property Value Source

Appearance
White to pale-yellow, odorless

solid
[5]

CAS Number 617-94-7 [2][5][6]

Molecular Formula C9H12O [5]

Molar Mass 136.19 g/mol [5]

Boiling Point 202 °C (396 °F; 475 K) [5]

Melting Point 28–32 °C (301–305 K) [5]

Flash Point 87 °C (189 °F) [3][7]

Density 0.973 g/cm³ [5][7]

Solubility

Practically insoluble in water;

Soluble in ethanol and

benzene.[5]

Oral LD50 (Rat) 1300 mg/kg [6][7]

Dermal LD50 (Rabbit) 4300 mg/kg [6][7]

Personal Protective Equipment (PPE) Protocol
A multi-layered approach to PPE is mandatory when handling 2-Phenyl-2-propanol to prevent

skin, eye, and respiratory exposure.

Hand Protection: Chemical-resistant gloves are required. Disposable nitrile gloves provide

good short-term protection.[8] For extended handling or in case of a spill, consider more

robust options and always inspect gloves for integrity before use.

Eye and Face Protection: Chemical splash goggles that meet the ANSI Z.87.1 standard are

essential.[8] A face shield should be worn over safety glasses during procedures with a high

risk of splashing or exothermic reactions.[8]

Skin and Body Protection: A laboratory coat, buttoned and properly fitted, should be worn.[8]

Long pants and closed-toe, closed-heel shoes are mandatory to cover as much skin as
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possible.[8] For situations with a higher risk of exposure, a chemical-resistant apron or

coveralls may be necessary.

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood, to keep airborne levels below exposure limits.[6] If ventilation is

insufficient or during a large spill, a NIOSH-approved respirator with an organic vapor

cartridge is required.[4][9]

Operational Plan for Handling 2-Phenyl-2-propanol
The following step-by-step workflow ensures the safe handling of 2-Phenyl-2-propanol from

acquisition to disposal.
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Figure 1: Workflow for Safe Handling of 2-Phenyl-2-propanol.
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Experimental Protocol: Step-by-Step Handling

Preparation:

Thoroughly review the Safety Data Sheet (SDS) for 2-Phenyl-2-propanol before

beginning any work.[1][2][4][6]

Don all required PPE as outlined above.

Ensure the work area, preferably a chemical fume hood, is clean and uncluttered. Have a

spill kit readily accessible.

Handling:

Carefully weigh or measure the required amount of 2-Phenyl-2-propanol. As it is a solid

at room temperature, avoid generating dust.[3]

When dissolving or reacting, be mindful of potential exothermic reactions.

Keep containers tightly closed when not in use to prevent the release of vapors.[3]

Storage:

Store 2-Phenyl-2-propanol in a cool, dry, and well-ventilated area away from heat,

sparks, and open flames.[1][6]

Keep it segregated from incompatible materials, such as strong oxidizing agents.[6]

Ensure the container is properly labeled.

Disposal Plan
Proper disposal of 2-Phenyl-2-propanol and any contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation: All waste containing 2-Phenyl-2-propanol, including contaminated

gloves, absorbent materials, and empty containers, must be collected in a designated and

properly labeled hazardous waste container.
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Disposal Method: Do not dispose of 2-Phenyl-2-propanol down the drain. It should be

disposed of through an approved hazardous waste disposal program.[3][4] This may involve

incineration in a chemical incinerator equipped with an afterburner and scrubber.[6]

Regulatory Compliance: All waste disposal must be conducted in accordance with local,

state, and federal regulations.[1][6]

By adhering to these safety protocols and operational plans, researchers can confidently and

safely handle 2-Phenyl-2-propanol, fostering a secure and productive laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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